Cas no 1228968-40-8 ((S)-Tert-Butyl 2-(5-(4-((trimethylsilyl)ethynyl)phenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate)

• Product Name: (S)-Tert-Butyl 2-(5-(4-((trimethylsilyl)ethynyl)phenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• CAS No: 1228968-40-8
• MF: C₂₃H₃₁N₃O₂Si
• MW: 409.596646547318
• CID: 4689645
• Update Time: 2025-06-09

(S)-Tert-Butyl 2-(5-(4-((trimethylsilyl)ethynyl)phenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-(5-(4-((trimethylsilyl)ethynyl)phenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• (S)-Tert-Butyl 2-(5-(4-((trimethylsilyl)ethynyl)phenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C23H31N3O2Si/c1-23(2,3)28-22(27)26-14-7-8-20(26)21-24-16-19(25-21)18-11-9-17(10-12-18)13-15-29(4,5)6/h9-12,16,20H,7-8,14H2,1-6H3,(H,24,25)
• InChI Key： XOQOVIBGNCRUGH-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(=CC=1)C1=CN=C(C2CCCN2C(=O)OC(C)(C)C)N1)(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 647
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (S)-Tert-Butyl 2-(5-(4-((trimethylsilyl)ethynyl)phenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate

Introduction to (S)-Tert-Butyl 2-(5-(4-((trimethylsilyl)ethynyl)phenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate (CAS No: 1228968-40-8)

(S)-Tert-Butyl 2-(5-(4-((trimethylsilyl)ethynyl)phenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate, with the CAS number 1228968-40-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a tert-butyl group, a pyrrolidine ring, and an imidazole moiety. These structural elements contribute to its unique chemical properties and biological interactions. The presence of a (trimethylsilyl)ethynyl group in the phenyl ring adds an additional layer of complexity, enhancing its reactivity and potential utility in synthetic chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The (S)-Tert-butyl 2-(5-(4-((trimethylsilyl)ethynyl)phenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate has been identified as a potential candidate for further investigation due to its unique structural features. Studies have shown that this compound can interact with specific targets in the body, leading to effects that are relevant to conditions such as inflammation, pain, and neurodegenerative disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as cross-coupling reactions and protecting group strategies, is essential in constructing the complex molecular framework. The introduction of the (trimethylsilyl)ethynyl group, for instance, requires careful handling to prevent unwanted side reactions that could compromise the integrity of the molecule.

One of the most intriguing aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been exploring its pharmacological properties by evaluating its binding affinity to various biological targets. Preliminary studies have indicated that it may exhibit inhibitory activity against enzymes and receptors involved in disease pathways. This has spurred further investigation into its mechanism of action and potential therapeutic benefits.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and biological targets. These tools have allowed researchers to predict how the molecule might bind to proteins and other biomolecules, providing insights into its potential efficacy and selectivity. Such computational studies are often complemented by experimental validation, where the compound is tested in vitro using biochemical assays and cell-based models.

In addition to its pharmacological potential, the (S)-Tert-butyl 2-(5-(4-((trimethylsilyl)ethynyl)phenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate has applications in synthetic chemistry as a building block for more complex molecules. Its versatile structure allows for modifications at multiple sites, enabling the creation of derivatives with tailored properties. This flexibility makes it a valuable asset in the development of new drugs and agrochemicals.

The chemical stability of this compound is another critical factor that influences its utility in research and development. Studies have been conducted to assess its shelf life under various storage conditions, ensuring that it remains viable for long-term experiments. Factors such as temperature, humidity, and exposure to light are carefully controlled to maintain its integrity.

The environmental impact of synthesizing and handling this compound is also a consideration in modern research practices. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable approaches align with broader initiatives in the pharmaceutical industry to promote environmentally responsible chemistry.

The future prospects for this compound are promising, with ongoing research aimed at uncovering new applications and optimizing its properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As our understanding of biological systems continues to evolve, compounds like the (S)-Tert-butyl 2-(5-(4-((trimethylsilyl)ethynyl)phenyl)-1H-imidazol-2-yl)pyrrolidine-1-carboxylate will play an increasingly important role in addressing complex medical challenges.